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Compound of Interest

Compound Name: 2-Fluoro-N-methylaniline
CAS No.: 1978-38-7
Cat. No.: B123937
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-Fluoro-N-
methylaniline (CAS No: 1978-38-7), a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals. Understanding its spectroscopic characteristics is crucial
for reaction monitoring, quality control, and structural elucidation in drug discovery and
development. This document presents available Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols for data
acquisition.

Compound Information
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Identifier Value

IUPAC Name 2-Fluoro-N-methylaniline
CAS Number 1978-38-7

Molecular Formula C7HsFN

Molecular Weight 125.15 g/mol

N
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Spectroscopic Data

A complete set of publicly available, experimentally verified spectral data for 2-Fluoro-N-
methylaniline is not readily accessible in peer-reviewed literature. The following data is a
composite of information from spectral databases and analogous compounds. Researchers
should consider this information as a reference and are encouraged to acquire experimental
data for confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

1H NMR (Proton NMR) Data (Predicted)

Solvent: CDCIs, Frequency: 400 MHz
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
~6.9-7.2 2H Ar-H
~6.6-6.8 2H Ar-H
~ 3.8 (broad s) 1H N-H
~2.9 3H N-CHs

13C NMR (Carbon NMR) Data

Solvent: CDClIs, Frequency: 101 MHz

While specific peak assignments are not available, a 13C NMR spectrum is accessible through

spectral databases.[1] The spectrum would be expected to show seven distinct signals

corresponding to the seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The

spectrum for 2-Fluoro-N-methylaniline would be characterized by the following key

absorptions.

Vapor Phase FT-IR Spectral Data[1]

Wavenumber (cm—?) Intensity Assignment

~ 3450 Medium N-H Stretch

~ 3060 Medium Aromatic C-H Stretch

~ 2940 Medium Aliphatic C-H Stretch (CH3)
~ 1620, 1520 Strong C=C Aromatic Ring Stretch
~ 1310 Strong C-N Stretch

~ 1240 Strong C-F Stretch
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule.

GC-MS Data[1]

miz Relative Intensity Assighment

125 High [M]* (Molecular lon)

110 Medium [M-CHs]*

95 Medium [M-CH3-NH]* or [M-HCN-H]*

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectral data for
aniline derivatives.

NMR Spectroscopy

Sample Preparation:

e Dissolve 5-10 mg of 2-Fluoro-N-methylaniline in approximately 0.7 mL of deuterated
chloroform (CDCIs).

» Transfer the solution to a 5 mm NMR tube.
Instrumentation:

e A 400 MHz or higher field NMR spectrometer.
IH NMR Acquisition:

» Pulse Sequence: Standard single pulse.

¢ Number of Scans: 16
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» Relaxation Delay: 1.0 s

e Spectral Width: -2 to 12 ppm

13C NMR Acquisition:

Pulse Sequence: Proton-decoupled single pulse.

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 0 to 220 ppm
Data Processing:
» Apply Fourier transformation, phase correction, and baseline correction.

» Reference the spectra to the residual solvent peak of CDCls (6 = 7.26 ppm for *H and o =
77.16 ppm for 13C).

Infrared (IR) Spectroscopy (Neat Liquid)

Sample Preparation:

e Place a single drop of neat 2-Fluoro-N-methylaniline onto the surface of a KBr or NaCl salt
plate.

o Place a second salt plate on top to create a thin liquid film.
Instrumentation:

o Fourier Transform Infrared (FTIR) Spectrometer.
Acquisition:

e Spectral Range: 4000 - 400 cm™1

e Number of Scans: 16
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¢ Resolution: 4 cm—1

e Record a background spectrum of the clean, empty salt plates prior to sample analysis.

Mass Spectrometry (GC-MS)

Sample Preparation:

o Prepare a dilute solution of 2-Fluoro-N-methylaniline (e.g., 1 mg/mL) in a volatile organic
solvent such as dichloromethane or ethyl acetate.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (GC-MS).

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 ym).

Inlet Temperature: 250 °C

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: 40-400 amu.

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the typical workflow for the complete spectroscopic
characterization of a synthesized compound like 2-Fluoro-N-methylaniline.
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Workflow for Spectroscopic Analysis of 2-Fluoro-N-methylaniline

Synthesis & Purification

Synthesis of 2-Fluoro-N-methylaniline

:

Purification (e.g., Chromatography)

ﬂectroscc%ic Analysis\5

NMR Spectroscopy Mass Spectrometry
(*H and C) (GC-MS)

l Data An Is & Elucidation l

Structure Elucidation Purity Assessment

FTIR Spectroscopy

Click to download full resolution via product page

Caption: Spectroscopic analysis workflow for 2-Fluoro-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Fluoro-N-methylaniline | C7H8FN | CID 2759010 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Spectroscopic Profile of 2-Fluoro-N-methylaniline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123937/docs#spectroscopic-profile-of-2-fluoro-n-
methylaniline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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